Cas no 1261461-83-9 (3-Hydroxyquinoline-6-acetic acid)

• Product Name: 3-Hydroxyquinoline-6-acetic acid
• CAS No: 1261461-83-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 2152273
• Update Time: 2025-08-04

3-Hydroxyquinoline-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXYQUINOLINE-6-ACETIC ACID
• 3-Hydroxyquinoline-6-acetic acid

• Inchi： 1S/C11H9NO3/c13-9-5-8-3-7(4-11(14)15)1-2-10(8)12-6-9/h1-3,5-6,13H,4H2,(H,14,15)
• InChI Key： QMXRLNPLPKLYLC-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC(CC(=O)O)=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 70.4

Additional information on 3-Hydroxyquinoline-6-acetic acid

3-Hydroxyquinoline-6-acetic Acid: A Comprehensive Overview

3-Hydroxyquinoline-6-acetic acid, also known by its CAS number 1261461-83-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic compound, with hydroxyl and acetic acid functionalities attached at specific positions. The combination of these functional groups imparts unique chemical properties, making it a versatile molecule for various applications.

The structure of 3-Hydroxyquinoline-6-acetic acid consists of a quinoline ring system with a hydroxyl group at the 3-position and an acetic acid group at the 6-position. This arrangement creates a molecule with both aromatic and polar functionalities, which can influence its solubility, reactivity, and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of more complex molecules, particularly in drug discovery and material synthesis.

In terms of synthesis, 3-Hydroxyquinoline-6-acetic acid can be prepared through various routes, including condensation reactions and oxidation processes. One common method involves the oxidation of a suitable quinoline derivative to introduce the hydroxyl group, followed by acetylation to attach the acetic acid moiety. Researchers have explored green chemistry approaches to enhance the efficiency and sustainability of these synthetic methods, aligning with current trends toward environmentally friendly chemical processes.

The chemical properties of 3-Hydroxyquinoline-6-acetic acid make it an attractive candidate for several applications. In pharmacology, its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups suggests potential as a bioactive molecule. Recent studies have investigated its role as an antimicrobial agent, where it has shown promising activity against certain bacterial strains. Additionally, its structural features make it a potential lead compound for anticancer drug development.

In materials science, the aromaticity and functional groups of 3-Hydroxyquinoline-6-acetic acid contribute to its use in organic electronics. Researchers have explored its application as an organic semiconductor material, where its electronic properties could be tailored for specific devices such as field-effect transistors or light-emitting diodes (LEDs). The ability to modify its structure further enhances its versatility in this field.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Hydroxyquinoline-6-acetic acid. Density functional theory (DFT) calculations have been employed to study its molecular orbitals and interaction with other molecules, aiding in the design of more effective compounds for therapeutic and electronic applications.

In conclusion, 3-Hydroxyquinoline-6-acetic acid, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a valuable compound for future innovations.